Cas no 26101-97-3 (Pentabromotoluene)

• Product Name: Pentabromotoluene
• CAS No: 26101-97-3
• MF: C₇H₃Br₅
• MW: 486.618718385696
• CID: 914227
• PubChem ID: 6906
• Update Time: 2025-04-19

Pentabromotoluene Chemical and Physical Properties

Names and Identifiers

• Pentabromotoluene
• A842383
• 1,2,3,4,5-Pentabromo-6-methylbenzene
• CCRIS 4854
• Q20025015
• Maybridge1_002480
• 87-83-2; 26101-97-3(replacedby87-83-2)
• 87-83-2
• W-104004
• DTXSID3025833
• CDS1_000192
• 2,3,4,5,6-PENTABROMOMETHYLBENZENE
• BS-42216
• EINECS 201-774-4
• HMS548I16
• UNII-87007N97G5
• 2,3,4,5,6-Pentabromotoluene, analytical standard
• Benzene, methyl-, pentabromo deriv.
• Benzene, pentabromomethyl-
• Flammex 5bt
• Pentabromomethylbenzene
• Benzene, 1,2,3,4,5-pentabromo-6-methyl-
• NS00006491
• 87007N97G5
• 87-83-226101-97-3(replacedby87-83-2)
• 2,3,4,5,6-PENTABROMOTOLUENE [HSDB]
• FR-705
• P0827
• HSDB 5253
• 2,3,4,5,6-PENTABROMOTOLUENE
• DivK1c_001232
• SCHEMBL95102
• Toluene, 2,3,4,5,6-pentabromo-
• MFCD00000060
• AKOS015834912
• D92019
• 1,2,3,4,5-Pentabromo-6-methylbenzene #
• 26101-97-3

• Inchi： 1S/C7H3Br5/c1-2-3(8)5(10)7(12)6(11)4(2)9/h1H3
• InChI Key： OZHJEQVYCBTHJT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C)Br)Br)Br)Br

Computed Properties

• Exact Mass: 485.61107
• Monoisotopic Mass: 481.615163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.7

Experimental Properties

• Density: 2.607
• Boiling Point: 394.4°Cat760mmHg
• Flash Point: 186.5°C